5-Benzoyl-2-nitrobenzaldehyde

• CAS No.: 130344-71-7
• Molecular Formula: C14H9NO4
• Molecular Weight: 255.22 g/mol
• IUPAC Name: 5-benzoyl-2-nitrobenzaldehyde
• InChI: InChI=1S/C14H9NO4/c16-9-12-8-11(6-7-13(12)15(18)19)14(17)10-4-2-1-3-5-10/h1-9H
• InChI Key: SUOIGSOYOWSCQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)[N+](=O)[O-])C=O

Description

5-Benzoyl-2-nitrobenzaldehyde is a useful research compound. Its molecular formula is C14H9NO4 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of (3-dimethoxymethyl-4-nitro-phenyl)-phenyl-methanone (0.0659 mol) and 5N HCl (40 mL) in CH3Cl (80 mL) was stirred at room temperature overnight. Then the mixture was refluxed for 4 h. After cooling, the organic layer was separated. The organic layer was alkalized by adding dropwise NH4OH. The organic layer was washed with water, dried (MgSO4) and evaporated. The residue (14.6 g) was crystallized from diisopropyl ether/EtOAc (50 mL:20 mL). The precipitate was filtered off, washed with diisopropyl ether/EtOAc, diisopropyl ether and dried in vacuo at 50° C. to yield the title compound as a residue.

Synthesis routes and methods II

Procedure details

A mixture of 19 parts of intermediate 10, namely [3-(dimethoxymethyl)-4-nitrophenyl]phenylmethanone, 40 parts of an aqueous hydrochloric acid solution 5N and 120 parts of trichloromethane was stirred overnight at room temperature and for 4 hours at reflux temperature. After cooling, the organic layer was separated, basified with NH4OH (aq.), washed with water, dried, filtered and evaporated. The residue was crystallized from a mixture of 2,2'-oxybispropane and ethyl acetate. The product was filtered off, washed successively with a mixture of 2,2'-oxybispropane and ethyl acetate and with 2,2'-oxybispropane and dried in vacuo at 50° C., yielding 7.61 parts (49.0%) of 5-benzoyl-2-nitrobenzaldehyde; mp. 96.7° C. (interm. 11).